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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ebov-IN-7, also identified as compound 26, is a small molecule inhibitor of the Ebola virus
(EBOV).[1] This technical guide provides a comprehensive overview of its chemical structure,
properties, and biological activity. The information presented is intended for researchers and
professionals involved in the discovery and development of antiviral therapeutics. Ebov-IN-7
has been shown to inhibit Ebola virus entry into host cells by targeting the interaction between
the viral glycoprotein (GP) and the host endosomal receptor, Niemann-Pick C1 (NPC1).[1]

Chemical Structure and Properties

Ebov-IN-7 is a complex molecule with a pyrrolidine moiety. Its detailed chemical information is
summarized in the tables below.

Chemical Identification
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Identifier Value

Compound Name Ebov-IN-7

Synonym Compound 26

CAS Number 68207-16-9

Molecular Formula C1sH1sCIN3O3S

Molecular Weight 407.88 g/mol

SMILES O=C(NNC1=CC=CC=C1SC2=CC(Cl)=CC=C2--
INVALID-LINK--=0)CN3CCCC3[2]

IUPAC Name 2-(2-(2-chlorophenylthio)-5-

nitrophenylhydrazine-1-carbonyl)pyrrolidine

hvsicochemical ies (Predicted,

Property Value
LogP 3.5
Topological Polar Surface Area (TPSA) 104.2 A2
Hydrogen Bond Donors 2
Hydrogen Bond Acceptors 6
Rotatable Bonds 5

Biological Activity

Ebov-IN-7 demonstrates potent antiviral activity against Ebola virus by inhibiting its entry into
host cells.

Antiviral Activity
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Parameter Value Cell Line Assay
EBOV-GP

ICso0 (PEBOV) 2.04 pM[1] HEK293T pseudotyped virus
assay

: -

Parameter Value Cell Line
CCso 60 pM[1] Hela
CCso >100 uM Vero

Mechanism of Action

Ebov-IN-7 functions by disrupting the crucial interaction between the cleaved form of the Ebola
virus glycoprotein (GPcl) and the host's Niemann-Pick C1 (NPC1) receptor within the
endosome. This interaction is a critical step for the fusion of the viral and endosomal
membranes, which allows the viral genetic material to enter the cytoplasm. By inhibiting this
binding, Ebov-IN-7 effectively blocks viral entry and subsequent replication.

Inhibition by Ebov-IN-7

Host Cell Endosome

s Binding
Viral Glycoprotein (GP) Cleaved GP (GPcl) Host NPC1 Receptor ome Release Viral Replication

Click to download full resolution via product page

Mechanism of action for Ebov-IN-7.
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Experimental Protocols

Detailed methodologies for key experiments are crucial for the validation and further
development of Ebov-IN-7.

Synthesis of Ebov-IN-7

The synthesis of Ebov-IN-7 has been reported by Lasala F, et al. in Antiviral Research, 2021.
The detailed, step-by-step protocol is described in the aforementioned publication. A
generalized synthetic workflow is depicted below.

G-(pyrroIidin-l-yl)acetic acid hydrazid(a

Condensation Reaction Ebov-IN-7

G—(Z-chIorophenyl)-2-isothiocyanatobenzena

Click to download full resolution via product page

Generalized synthesis workflow for Ebov-IN-7.

EBOV-GP Pseudotyped Virus Neutralization Assay

This assay is used to determine the inhibitory concentration (ICso) of Ebov-IN-7 against Ebola
virus entry.

Materials:

HEK?293T cells

Vesicular Stomatitis Virus (VSV) or Lentiviral vector system

Plasmids encoding EBOV glycoprotein (GP) and a reporter gene (e.g., luciferase)

Ebov-IN-7

Cell culture medium and supplements

Luciferase assay reagent
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o 96-well plates

Workflow:

G. Co-transfect HEK293T cells with plasmids for EBOV-GP, viral core proteins, and a reporter gene (Iuciferase))

l

(2. Harvest the supernatant containing pseudotyped viruses)

Y

G. Seed target cells (e.g., Vero E6) in 96-well plates)

l

G. Pre-incubate pseudotyped viruses with serial dilutions of Ebov-IN-YD

(5. Infect target cells with the virus-compound mixture)
G. Incubate for 48-72 hours)

(7. Lyse cells and measure luciferase activity)

l

G. Calculate ICso value from dose-response curves)

Click to download full resolution via product page
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Workflow for the EBOV-GP pseudotyped virus neutralization assay.

EBOV-GPcI/INPC1 Interaction Assay

This assay directly measures the ability of Ebov-IN-7 to inhibit the binding of cleaved EBOV-
GP to the NPC1 receptor.

Materials:

o Recombinant cleaved EBOV glycoprotein (GPcl)

Recombinant NPC1 protein (or domain C)

Ebov-IN-7

ELISA plates

Antibodies for detection (e.g., anti-GP and HRP-conjugated secondary antibody)

Substrate for HRP

Plate reader

Workflow:
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(1. Coat ELISA plate wells with recombinant NPC1 protein)

(2. Block non-specific binding sites)

3. Pre-incubate recombinant EBOV-GPcl with serial dilutions of Ebov-IN-7.

l

4. Add the GPcl-compound mixture to the NPC1-coated wells and incubate.

l

G. Wash wells to remove unbound proteins)

l

6. Add primary antibody against EBOV—GP)

'

(7. Add HRP-conjugated secondary antibody.

l

G. Add substrate and measure absorbance)

l

G. Determine the concentration of Ebov-IN-7 that inhibits 50% of binding]

Click to download full resolution via product page

Workflow for the EBOV-GPcI/NPC1 interaction assay.
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Conclusion

Ebov-IN-7 represents a promising lead compound for the development of novel anti-Ebola
virus therapeutics. Its mechanism of action, targeting the host-virus interaction essential for
viral entry, provides a clear rationale for its antiviral activity. The data and protocols presented
in this technical guide are intended to facilitate further research and development of this and
similar compounds. Further studies are warranted to evaluate its in vivo efficacy and safety
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b12381184?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

